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Compound of Interest

Compound Name: 1400w Dihydrochloride

Cat. No.: B1663835 Get Quote

Technical Support Center: 1400w
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on ensuring the complete dissolution of 1400w
Dihydrochloride for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is 1400w Dihydrochloride and what is its primary mechanism of action? A1: 1400w
Dihydrochloride is the dihydrochloride salt of 1400W, a potent and highly selective inhibitor of

inducible nitric oxide synthase (iNOS).[1][2][3] Its primary mechanism is to act as a slow, tight-

binding inhibitor of iNOS, which is competitive with L-arginine, the substrate for nitric oxide

(NO) production.[2] This selectivity makes it a valuable tool for studying the specific roles of

iNOS in various physiological and pathological processes, with significantly lower potency

against endothelial NOS (eNOS) and neuronal NOS (nNOS).[1][4]

Q2: What are the recommended solvents for dissolving 1400w Dihydrochloride? A2: 1400w
Dihydrochloride has different solubility profiles in aqueous and organic solvents. It is

significantly more soluble in aqueous systems.[5]

Aqueous Solvents: Water, PBS (pH 7.2), and other aqueous buffers are the preferred

solvents for achieving high concentrations (>10 mg/mL).[5][6]
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Organic Solvents: Dimethyl sulfoxide (DMSO), methanol, ethanol, and N,N-

dimethylformamide (DMF) can also be used, but the solubility is typically much lower (<0.25

mg/mL in some cases, though some suppliers report higher solubility in DMSO, up to 55

mg/mL).[5][7][8]

Q3: How should I store 1400w Dihydrochloride powder and its solutions? A3: Proper storage

is crucial for maintaining the compound's stability.

Powder: The solid powder should be stored at -20°C and is stable for years under these

conditions.[4][8]

Aqueous Solutions: Aqueous solutions are less stable and should be prepared fresh daily for

experiments.[5]

Organic Stock Solutions: Stock solutions prepared in organic solvents like DMSO or ethanol

are more stable and can be stored at -20°C for up to three months or at -80°C for six months

to a year.[5][9] It is recommended to aliquot the stock solution to avoid repeated freeze-thaw

cycles.[8]

Q4: Is 1400w Dihydrochloride cell-permeable and suitable for in vivo studies? A4: Yes, 1400w
Dihydrochloride is cell-permeable and has been demonstrated to be active in various in vivo

models.[1][2] It has been used in studies involving subcutaneous, intravenous, and

intraperitoneal administration in animal models to investigate its effects on conditions like

neurotoxicity, cancer, and inflammation.[2][6][10]

Troubleshooting Dissolution Issues
This guide addresses common problems encountered when preparing 1400w
Dihydrochloride solutions.

Problem 1: The compound is not fully dissolving in my chosen solvent.

Cause: The concentration may exceed the solubility limit of the solvent, or the dissolution

process may be slow.

Solution:
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Verify Solubility: First, consult the solubility data table below to ensure you are working

within the recommended concentration range for your solvent.

Use Recommended Solvents: For high concentrations, aqueous solutions like sterile

distilled water or PBS are superior.[5][6] For organic stock solutions, DMSO or methanol

are common choices.[4][7]

Aid Dissolution: Gentle warming or vortexing can help. For many solvents, including water

and DMSO, sonication is highly recommended to facilitate complete dissolution.[8][9]

Check Purity: Ensure the purity of your compound, as impurities can affect solubility. The

compound should be a crystalline solid.[4][7]

Problem 2: My aqueous solution appears cloudy or forms a precipitate after preparation.

Cause: This may be due to the compound's stability issues in aqueous media or the use of a

buffer with which it has limited compatibility.

Solution:

Prepare Fresh: Aqueous solutions of 1400w Dihydrochloride are known to be less stable

and should always be prepared fresh on the day of the experiment.[5]

pH Consideration: Ensure the pH of your aqueous buffer is appropriate. A pH of 7.2 (such

as in PBS) is commonly cited for good solubility.[5]

Filter Sterilization: If preparing solutions for cell culture or in vivo use, it is recommended to

filter the final aqueous solution through a 0.22 μm filter after dissolution.[9]

Problem 3: I prepared a stock in DMSO, but see precipitation when diluting into my aqueous

experimental medium (e.g., cell culture media).

Cause: This is a common issue when diluting a concentrated organic stock into an aqueous

medium where the compound's solubility is lower at that final solvent composition.

Solution:
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Dilute Immediately Before Use: Make the final dilution of the organic stock solution into the

aqueous buffer or isotonic saline immediately before performing the biological experiment.

[5]

Stepwise Dilution: Try a stepwise dilution. First, dilute the DMSO stock into a small volume

of the aqueous medium while vortexing, and then add this intermediate dilution to the final

volume.

Limit Organic Solvent Concentration: Ensure the final concentration of the organic solvent

(e.g., DMSO) in your experimental setup is low (typically <0.5%) to avoid solvent-induced

artifacts.

Data Presentation
Table 1: Solubility of 1400w Dihydrochloride
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Aqueous Solvents

Water
>10[5], 25.02[1],

100[9][10]

~40[5], 100[1],

~400[9][10]

Sonication is

recommended to aid

dissolution.[8][9]

Prepare fresh daily.[5]

PBS (pH 7.2) >10[5] ~40[5] Prepare fresh daily.[5]

Organic Solvents

DMSO
<0.25[5], 20[9][10],

55[8]

<1[5], ~80[9][10],

~220[8]

Sonication

recommended.[8][9]

Stock solutions are

stable at -80°C.[9]

Methanol Soluble[4][7] - -

Ethanol <0.25[5] <1[5]
Stock solutions can be

stored at -20°C.[5]

DMF <0.25[5] <1[5]
Stock solutions can be

stored at -20°C.[5]

Note: Solubility can vary between batches and suppliers. The provided data is for guidance. It

is always recommended to perform a small-scale test to confirm solubility with your specific

batch.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock Solution in PBS

Calculate Mass: Based on the molecular weight of 1400w Dihydrochloride (250.17 g/mol ),

calculate the mass required. For 1 mL of a 10 mM solution, you will need 2.50 mg.
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Weigh Compound: Accurately weigh the calculated amount of 1400w Dihydrochloride
powder in a suitable sterile container.

Add Solvent: Add the desired volume of sterile PBS (pH 7.2). For 2.50 mg, add 1 mL of PBS.

Promote Dissolution: Vortex the solution vigorously. If particulates remain, place the

container in a sonicator bath until the solution is clear.

Use Immediately: This aqueous solution is now ready for use. It should be prepared fresh

and used on the same day.[5] Discard any unused solution.

Protocol 2: Preparation and Dilution of a 20 mM DMSO Stock Solution

Weigh Compound: Accurately weigh 5.0 mg of 1400w Dihydrochloride powder into a

sterile, conical tube.

Add Solvent: Add 1 mL of high-purity, anhydrous DMSO.

Promote Dissolution: Vortex the solution. If needed, sonicate the tube in a water bath until all

solid material has dissolved and the solution is clear.[9]

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid

repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 6 months.[9]

Dilution for Experiments:

Thaw a single aliquot of the DMSO stock solution.

Immediately before the experiment, dilute the stock solution into your final aqueous buffer

or cell culture medium to the desired working concentration.

Ensure the final DMSO concentration in your assay is minimal (e.g., <0.1%) to prevent

solvent toxicity.
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Caption: Workflow for preparing 1400w Dihydrochloride solutions.
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Caption: Inhibition of the iNOS signaling pathway by 1400w.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.tocris.com/products/1400w-dihydrochloride_1415
https://www.selleckchem.com/products/1400w.html
https://www.medchemexpress.com/1400w.html
https://cdn.caymanchem.com/cdn/insert/81520.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/111/693/w4262pis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6768773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6768773/
https://www.caymanchem.com/product/81520/1400w-hydrochloride
https://www.targetmol.com/compound/1400w%20dihydrochloride
https://www.medchemexpress.com/1400W_Dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-18731/1400W-Dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1663835#ensuring-complete-dissolution-of-1400w-dihydrochloride-for-experiments
https://www.benchchem.com/product/b1663835#ensuring-complete-dissolution-of-1400w-dihydrochloride-for-experiments
https://www.benchchem.com/product/b1663835#ensuring-complete-dissolution-of-1400w-dihydrochloride-for-experiments
https://www.benchchem.com/product/b1663835#ensuring-complete-dissolution-of-1400w-dihydrochloride-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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